Cas no 92539-15-6 (1-(2-Chlorobenzyl)piperidin-4-amine)

• Product Name: 1-(2-Chlorobenzyl)piperidin-4-amine
• CAS No: 92539-15-6
• MF: C₁₂H₁₇ClN₂
• MW: 224.729781866074
• CID: 998634
• PubChem ID: 12641837
• Update Time: 2025-06-08

1-(2-Chlorobenzyl)piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chlorobenzyl)piperidin-4-amine
• 1-[(2-chlorophenyl)methyl]piperidin-4-amine
• SCHEMBL6945977
• DTXSID10505379
• 92539-15-6
• AKOS005716217
• BBL012487
• STL163619

• MDL： MFCD08691665
• Inchi： 1S/C12H17ClN2/c13-12-4-2-1-3-10(12)9-15-7-5-11(14)6-8-15/h1-4,11H,5-9,14H2
• InChI Key： DAGOWXSFYONSNE-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CN1CCC(CC1)N

Computed Properties

• Exact Mass: 224.1080262g/mol
• Monoisotopic Mass: 224.1080262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 311.6±37.0 °C at 760 mmHg
• Flash Point: 142.2±26.5 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-(2-Chlorobenzyl)piperidin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(2-Chlorobenzyl)piperidin-4-amine

Introduction to 1-(2-Chlorobenzyl)piperidin-4-amine (CAS No. 92539-15-6)

1-(2-Chlorobenzyl)piperidin-4-amine, identified by its Chemical Abstracts Service (CAS) number 92539-15-6, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to the piperidine class of heterocyclic amines, characterized by a six-membered ring containing one nitrogen atom. The presence of a chlorobenzyl group at the 2-position and an amine group at the 4-position imparts unique chemical and pharmacological properties, making it a valuable intermediate in drug discovery and development.

The structural configuration of 1-(2-Chlorobenzyl)piperidin-4-amine facilitates its role as a building block in synthesizing more complex molecules. The chlorobenzyl moiety, with its electron-withdrawing chlorine atom, influences the electronic properties of the molecule, enhancing its reactivity in various chemical transformations. This feature is particularly advantageous in medicinal chemistry, where selective functionalization is often required to achieve desired pharmacological outcomes.

In recent years, 1-(2-Chlorobenzyl)piperidin-4-amine has garnered attention for its potential applications in the development of novel therapeutic agents. Its piperidine core is a common scaffold in many bioactive molecules, particularly those targeting central nervous system (CNS) disorders. The amine group at the 4-position provides a site for further derivatization, allowing chemists to tailor the compound’s properties for specific biological activities.

One of the most compelling aspects of 1-(2-Chlorobenzyl)piperidin-4-amine is its utility in the synthesis of small-molecule inhibitors. These inhibitors are designed to interact with biological targets such as enzymes and receptors, modulating their activity to achieve therapeutic effects. For instance, research has demonstrated its role in developing compounds that exhibit inhibitory effects on kinases and other enzymes implicated in cancer progression. The chlorobenzyl group’s ability to participate in hydrogen bonding and hydrophobic interactions further enhances binding affinity, making it an ideal candidate for structure-based drug design.

The pharmaceutical industry has increasingly relied on 1-(2-Chlorobenzyl)piperidin-4-amine as a key intermediate in multi-step synthetic routes. Its versatility allows for the creation of diverse analogs with tailored pharmacokinetic profiles. This flexibility is crucial for optimizing drug candidates for clinical trials, where factors such as solubility, bioavailability, and metabolic stability are critical determinants of success.

Recent advancements in computational chemistry have further highlighted the importance of 1-(2-Chlorobenzyl)piperidin-4-amine. Molecular modeling studies have revealed its potential as a ligand for various protein targets, providing insights into its binding mode and interaction dynamics. These computational approaches complement experimental efforts, enabling researchers to predict and refine molecular structures with greater precision.

The synthesis of 1-(2-Chlorobenzyl)piperidin-4-amine typically involves multi-component reactions that exploit its reactive functional groups. For example, nucleophilic substitution reactions can be employed to introduce new substituents at strategic positions within the molecule. Such synthetic strategies underscore the compound’s importance as a versatile platform for medicinal chemists.

In addition to its role in drug development, 1-(2-Chlorobenzyl)piperidin-4-amine has been explored in materials science applications. Its ability to form stable complexes with metal ions makes it a candidate for developing novel coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in catalysis, gas storage, and separation technologies.

The growing interest in 1-(2-Chlorobenzyl)piperidin-4-amine reflects its broad utility across multiple scientific disciplines. As research continues to uncover new applications and synthetic methodologies, this compound is poised to remain a cornerstone of pharmaceutical innovation. Its unique structural features and reactivity make it an indispensable tool for chemists striving to develop next-generation therapeutics.

Future studies may focus on expanding the chemical space accessible through derivatives of 1-(2-Chlorobenzyl)piperidin-4-amine, leveraging its scaffold for discovering novel bioactivities. The integration of machine learning techniques could further accelerate this process by predicting promising molecular modifications based on large datasets of biological activity.

In conclusion, 1-(2-Chlorobenzyl)piperidin-4-amine (CAS No. 92539-15-6) represents a fascinating compound with far-reaching implications in pharmaceutical chemistry and beyond. Its structural versatility and functional groups provide chemists with a robust platform for designing innovative molecules that address unmet medical needs. As research progresses, this compound will undoubtedly continue to play a pivotal role in advancing scientific discovery and therapeutic development.